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Compound of Interest

4'-Aminoazobenzene-4-sulphonic
Compound Name: _
acid

Cat. No.: B090724

An In-depth Technical Guide to 4'-Aminoazobenzene-4-sulphonic acid

Introduction

4'-Aminoazobenzene-4-sulphonic acid (CAS No: 104-23-4) is an organic compound that
belongs to the family of azo dyes.[1] It is characterized by the presence of an azobenzene
backbone, substituted with both an amino (-NH2) and a sulphonic acid (-SOsH) functional
group. This dual functionality imparts unique chemical properties to the molecule, making it a
crucial intermediate in the synthesis of a wide range of azo dyes used in industries such as
textiles, inks, and paints.[1][2] While its primary application lies in color chemistry, it is also
noted for its use in other chemical and research applications.[2] This document provides a
comprehensive overview of its chemical and physical properties, synthesis protocols, and
known applications, targeted towards researchers, scientists, and professionals in drug
development and chemical sciences.

Chemical Structure

The molecular structure consists of two benzene rings connected by a diazo bridge (-N=N-). An
amino group is attached to one phenyl ring at the 4' position, and a sulphonic acid group is
attached to the other phenyl ring at the 4 position.

Molecular Formula: C12H11N303S[3][4]
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Molecular Weight: 277.30 g/mol [3][4]
CAS Number: 104-23-4[3][4]

Synonyms: 4-((4-aminophenyl)azo)-benzenesulfonic acid, p-Aminoazobenzene-4'-Sulfonic
Acid, 4-(4-Amino-phenylazo)-benzenesulfonic acid.[5]

Physicochemical and Computed Properties

The properties of 4'-Aminoazobenzene-4-sulphonic acid are summarized in the tables
below. These data are essential for understanding its behavior in various chemical and
biological systems.

Physical Properties
Property Value Reference(s)

Light orange-red to dark red
Appearance _ [31[5]
crystalline powder

Melting Point >300 °C (decomposes) [3]
Water Solubility 513 -1320 mg/L at 37 °C [61[7]
Density ~1.38 g/cm? (estimate) [6][7]

Computed Properties

Property Value Reference(s)

XLogP3 2.2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 3

Topological Polar Surface Area 114 A2

Heavy Atom Count 19
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Synthesis of 4'-Aminoazobenzene-4-sulphonic acid

The industrial preparation of 4'-Aminoazobenzene-4-sulphonic acid is typically achieved

through the diazotization of sulphanilic acid, followed by an azo coupling reaction with aniline
under controlled acidic conditions.[3] An alternative patented method involves the hydrolysis of
an intermediate compound.

Experimental Protocol: Synthesis via Hydrolysis

This protocol is adapted from a patented manufacturing process which involves the acid
hydrolysis of the sodium salt of the omega-sulphonic acid of 4-methyl-amino-azo-benzene-4'-
sulphonic acid.

Materials:

o The sodium salt of the omega-sulphonic acid of 4-methyl-amino-azo-benzene-4'-sulphonic
acid

e Concentrated hydrochloric acid (HCI) or sulphuric acid (H2SOa4)
o Water
Procedure:

o Prepare a solution of a non-oxidizing mineral acid (e.g., hydrochloric acid). The concentration
should be approximately 3 to 20 moles of acid per mole of the starting material to be
hydrolyzed.

e Heat the acid solution to a temperature between 95 °C and 105 °C.

o Slowly add the sodium salt of the omega-sulphonic acid of 4-methyl-amino-azo-benzene-4'-
sulphonic acid to the heated acid solution while maintaining vigorous stirring.

o Maintain the temperature of the reaction mixture within the 95 °C to 105 °C range. The
progress of the hydrolysis reaction is monitored until the formation of 4'-Aminoazobenzene-
4-sulphonic acid is complete.
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e Upon completion, cool the reaction mixture to room temperature to allow the product to
precipitate.

« Filter the resulting precipitate using suction filtration.

e Wash the filter cake thoroughly with water to remove any remaining acid and soluble
impurities.

e Dry the purified product at 80 °C to obtain 4'-Aminoazobenzene-4-sulphonic acid as a
powder.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 4'-Aminoazobenzene-4-sulphonic acid via acid
hydrolysis.

Applications
Dye Intermediate

The primary and most significant application of 4'-Aminoazobenzene-4-sulphonic acid is as
a diazo component in the synthesis of other azo dyes.[1][2] Its reactive amino group can be
diazotized and coupled with various aromatic compounds to produce a wide spectrum of colors
with good fastness properties, making them suitable for textiles, leather, paper, and printing
inks.[1][3]

Biological and Analytical Applications

As a dye, 4'-Aminoazobenzene-4-sulphonic acid and its derivatives are used in various
biological experiments.[5][8] These applications are generally broad, including observing
cellular structures, tracking biomolecules, and studying tissue pathology.[8] However, specific
protocols or its use as a probe for particular biological targets are not well-documented in
publicly available literature. It has also been noted for potential use as a reagent for metal ion
detection due to its ability to form colored complexes.[3]

Environmental Applications

There is interest in using 4'-Aminoazobenzene-4-sulphonic acid in the field of environmental
remediation, specifically in photocatalytic wastewater treatment processes.[9] As a stable azo
dye, it can serve as a model compound for studying the efficacy of advanced oxidation
processes in degrading persistent organic pollutants in water.

Logical Relationship of Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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